Cas no 1179361-01-3 (4-Phenylpicolinimidamide hydrochloride)

• Product Name: 4-Phenylpicolinimidamide hydrochloride
• CAS No: 1179361-01-3
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 1030823
• PubChem ID: 53485012
• Update Time: 2025-11-02

4-Phenylpicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpicolinimidamide hydrochloride
• 4-phenylpicolinamidine hydrochloride
• 4-phenylpyridine-2-carboximidamide,hydrochloride
• A929156
• AKOS015844410
• MZUBDHQXEYJYIC-UHFFFAOYSA-N
• DTXSID10704325
• 4-phenylpyridine-2-carboximidamide;hydrochloride
• 4-Phenylpyridine-2-carboximidamide--hydrogen chloride (1/1)
• 1179361-01-3
• 4-Phenylpicolinimidamide hydrochloride;4-phenylpicolinamidine hydrochloride;4-phenylpyridine-2-carboximidamide,hydrochloride
• 4-Phenylpicolinimidamidehydrochloride
• 4-PHENYLPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• SCHEMBL2731362
• 4-Phenylpyridine-2-carboxamidine hydrochloride
• DA-38985

• Inchi： 1S/C12H11N3.ClH/c13-12(14)11-8-10(6-7-15-11)9-4-2-1-3-5-9;/h1-8H,(H3,13,14);1H
• InChI Key： MZUBDHQXEYJYIC-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC(=CC=1C(=N)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.072
• Monoisotopic Mass: 233.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Phenylpicolinimidamide hydrochloride

4-Phenylpicolinimidamide Hydrochloride (CAS No. 1179361-01-3): A Comprehensive Overview

4-Phenylpicolinimidamide hydrochloride (CAS No. 1179361-01-3) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and research communities. This compound, often referred to as 4-phenylpicolinimidamide HCl, is a derivative of picolinamide, featuring a phenyl group at the 4-position. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical properties of 4-phenylpicolinimidamide hydrochloride include a molecular formula of C12H12N3·HCl and a molecular weight of approximately 237.7 g/mol. It is typically a white to off-white crystalline powder, soluble in water and polar organic solvents. Researchers often utilize this compound in the development of novel pharmaceutical agents, particularly in the fields of kinase inhibition and cancer research. Its imidamide group plays a crucial role in binding to biological targets, making it a versatile building block in medicinal chemistry.

One of the most common questions about 4-phenylpicolinimidamide HCl is its role in drug discovery. Recent studies have highlighted its potential as a scaffold for designing inhibitors of protein kinases, which are critical targets in oncology and inflammatory diseases. The compound's ability to interact with ATP-binding sites in kinases makes it a promising candidate for further optimization. Additionally, its synthetic versatility allows for modifications that can enhance potency and selectivity.

In the context of market trends, the demand for 4-phenylpicolinimidamide hydrochloride has been steadily increasing, driven by the growing interest in targeted therapies and personalized medicine. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-quality batches of this compound for preclinical and clinical studies. The rise of AI-driven drug discovery has also contributed to its popularity, as computational models frequently identify it as a key intermediate in virtual screening campaigns.

From a safety and handling perspective, 4-phenylpicolinimidamide HCl is generally considered stable under standard laboratory conditions. However, like many research chemicals, it should be handled with care, using appropriate personal protective equipment (PPE) such as gloves and lab coats. Proper storage in a cool, dry place away from direct sunlight is recommended to maintain its integrity over time.

The synthesis of 4-phenylpicolinimidamide hydrochloride typically involves multi-step organic reactions, starting from commercially available precursors. Key steps may include condensation reactions, amidation, and salt formation. Researchers often optimize these processes to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for quality control.

Another area of interest is the patent landscape surrounding 4-phenylpicolinimidamide hydrochloride. Several patents have been filed in recent years, covering its use in various therapeutic areas. These patents highlight the compound's potential in treating conditions such as autoimmune disorders, neurodegenerative diseases, and metabolic syndromes. The intellectual property surrounding this molecule underscores its value in the competitive pharmaceutical industry.

For researchers looking to purchase 4-phenylpicolinimidamide HCl, it is essential to source it from reputable suppliers who provide comprehensive analytical data and certificates of analysis (CoA). The compound is available in various quantities, ranging from milligrams to kilograms, catering to both small-scale research and large-scale production needs. Pricing can vary depending on purity, packaging, and supplier reputation.

In conclusion, 4-phenylpicolinimidamide hydrochloride (CAS No. 1179361-01-3) is a chemically and biologically significant compound with broad applications in drug discovery and development. Its unique structure, combined with its potential therapeutic benefits, makes it a valuable asset for researchers and pharmaceutical companies alike. As the field of precision medicine continues to evolve, compounds like this will play an increasingly important role in shaping the future of healthcare.